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Compound of Interest

Compound Name: Diiodohydroxyquinoline

Cat. No.: B464108 Get Quote

For researchers, scientists, and drug development professionals, this guide provides an

objective comparison of the amoebicidal efficacy of Diiodohydroxyquinoline (also known as

Iodoquinol) against other therapeutic alternatives. The following sections detail its mechanism

of action, comparative in vitro and clinical efficacy, and standardized experimental protocols for

amoebicidal drug testing.

Mechanism of Action: A Two-Pronged Approach
Diiodohydroxyquinoline, a halogenated 8-hydroxyquinoline derivative, is a luminal

amoebicide effective against the trophozoite and cyst forms of Entamoeba histolytica residing

in the intestinal lumen.[1][2][3] Its precise mechanism of action is not fully elucidated but is

believed to involve two primary pathways: the chelation of essential metal ions and the

disruption of DNA function.[2][3][4][5]

The drug's ability to chelate ferrous ions, which are crucial for the parasite's metabolism, is a

key aspect of its amoebicidal activity.[2] By binding to these essential metals,

Diiodohydroxyquinoline likely inhibits vital enzymatic processes within the amoeba.[5]

Additionally, it is proposed that the compound can interfere with the parasite's DNA, further

disrupting its survival and replication.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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